Cas no 500024-74-8 (3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide)

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide is a fluorinated aromatic compound featuring a hydroxyamidine functional group. Its molecular structure, incorporating two fluorine substituents at the 3- and 4-positions, enhances its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of the N'-hydroxycarboximidamide moiety makes it a versatile precursor for heterocyclic compounds, particularly in the preparation of oxadiazoles and other nitrogen-containing scaffolds. The fluorine atoms contribute to improved metabolic stability and binding affinity in target molecules. This compound is particularly valuable in medicinal chemistry for designing enzyme inhibitors or bioactive molecules due to its balanced lipophilicity and electronic effects. Suitable for controlled reactions under anhydrous conditions.
3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide structure
500024-74-8 structure
Product Name:3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide
CAS No:500024-74-8
MF:C7H6F2N2O
MW:172.132148265839
MDL:MFCD06660194
CID:933046
PubChem ID:17750753
Update Time:2025-06-07

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • 3,4-difluoro-n-hydroxy-benzamidine
    • 3,4-Difluorobenzamidoxime
    • 3,4-difluoro-N-(2-methyl-pyrimidin-5-yl)-benzamide
    • 3,4-difluoro-N-hydroxybenzimidamide
    • BENZAMIDE,3,4-DIFLUORO-N-(2-METHYL-5-PYRIMIDINYL)
    • 500024-74-8
    • SCHEMBL640673
    • CS-0452987
    • AKOS005724125
    • 3,4-difluoro-N'-hydroxybenzenecarboximidamide
    • EN300-42336
    • (Z)-3,4-difluoro-N'-hydroxybenzene-1-carboximidamide
    • BS-3936
    • STL124858
    • 3,4-difluoro-N'-hydroxybenzene-1-carboximidamide
    • MFCD06660194
    • 3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide
    • MDL： MFCD06660194
    • Inchi： 1S/C7H6F2N2O/c8-5-2-1-4(3-6(5)9)7(10)11-12/h1-3,12H,(H2,10,11)
    • InChI Key： OGCLGUHODKKLSH-UHFFFAOYSA-N
    • SMILES： FC1=C(C=CC(/C(=N/O)/N)=C1)F

Computed Properties

  • Exact Mass: 172.04500
  • Monoisotopic Mass: 172.04481914g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 186
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 58.6Ų

Experimental Properties

  • PSA: 56.11000
  • LogP: 1.75960

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Customs Data

  • HS CODE：2925290090
  • Customs Data：

    China Customs Code:

    2925290090

    Overview:

    2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

3,4-Difluoro-N'-hydroxybenzene-1-carboximidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Apollo Scientific
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3,4-Difluorobenzamidoxime
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Apollo Scientific
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abcr
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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3,4-Difluorobenzamidoxime, 97%
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A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
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eNovation Chemicals LLC
D376084-5g
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 500024-74-8 97%
5g
 $1200 2023-09-02
eNovation Chemicals LLC
D376084-25g
3,4-difluoro-n-hydroxy-benzamidine
 500024-74-8 97%
25g
 $2000 2023-09-02
eNovation Chemicals LLC
D376084-100g
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